Cas no 61397-57-7 (trans-2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-ylmethyl Benzoate)

• Product Name: trans-2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-ylmethyl Benzoate
• CAS No: 61397-57-7
• MF: C₁₈H₁₅BrCl₂O₄
• MW: 446.119302988052
• CID: 480884
• PubChem ID: 1390983
• Update Time: 2025-04-19

trans-2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-ylmethyl Benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol, 2-(bromomethyl)-2-(2,4-dichlorophenyl)-,benzoate, (2R,4S)-rel-
• trans-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl Benzoate
• cis-BBD
• [(2R,4R)-2-(bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl benzoate
• 61397-56-6
• 1,3-Dioxolane-4-methanol, 2-(bromomethyl)-2-(2,4-dichlorophenyl)-,benzoate, (2R,4R)-rel-
• [(2R,4S)-2-(bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl benzoate
• 1,3-Dioxolane-4-methanol, 2-(bromomethyl)-2-(2,4-dichlorophenyl)-, benzoate, (2R,4R)-rel-
• Cis-[2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl]methyl benzoate
• MFCD07370171
• SCHEMBL9096638
• BS-32626
• AKOS015963350
• 61397-57-7
• AC-19910
• Cisbromobenzoate
• DTXSID60976954
• OXUPOIXSQGXRGF-KSSFIOAISA-N
• (2R,4S)-rel-2-(Bromomethyl)-2-(2,4-dichlorophenyl)-1,3-dioxolane-4-methanol Benzoate
• trans-2-Bromomethyl-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-ylmethyl Benzoate

• Inchi： 1S/C18H15BrCl2O4/c19-11-18(15-7-6-13(20)8-16(15)21)24-10-14(25-18)9-23-17(22)12-4-2-1-3-5-12/h1-8,14H,9-11H2/t14-,18-/m0/s1
• InChI Key： OXUPOIXSQGXRGF-KSSFIOAISA-N
• SMILES： BrC[C@]1(C2C=CC(=CC=2Cl)Cl)OC[C@H](COC(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 443.953
• Monoisotopic Mass: 443.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters